Cas no 1254381-09-3 (tert-butyl methyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate)

• Product Name: tert-butyl methyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• CAS No: 1254381-09-3
• MF: C₁₇H₂₇BN₂O₄
• MW: 334.2
• CID: 2117560
• PubChem ID: 91038464
• Update Time: 2025-11-02

tert-butyl methyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl methyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• 2-(Boc-methylamino)pyridine-4-boronic acid pinacol ester
• CID 91038464
• Carbamic acid, N-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-, 1,1-dimethylethyl ester
• DA-46669
• TERT-BUTYL N-METHYL-N-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL]CARBAMATE
• AT13920
• 1254381-09-3
• MFCD18382785
• CS-0176439
• SB83385
• EN300-7413876
• BS-30404
• tert-butylmethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
• tert-butyl N-methyl-N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate

• Inchi： 1S/C17H27BN2O4/c1-15(2,3)22-14(21)20(8)13-11-12(9-10-19-13)18-23-16(4,5)17(6,7)24-18/h9-11H,1-8H3
• InChI Key： PJGLMYXULHFDKP-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)N(C)C(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 334.2063875g/mol
• Monoisotopic Mass: 334.2063875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 443.3±30.0 °C(Predicted)
• pka: 3.42±0.10(Predicted)

Additional information on tert-butyl methyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate

Comprehensive Overview of tert-butyl methyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate (CAS No. 1254381-09-3)

The compound tert-butyl methyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate (CAS No. 1254381-09-3) is a highly specialized boronic ester derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a pyridine core and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers in the field of drug discovery and material science.

Recent trends in AI-driven drug design and high-throughput screening have increased demand for boron-containing compounds like 1254381-09-3. This compound is particularly relevant in the synthesis of kinase inhibitors and protease-targeting molecules, which are hot topics in cancer research and neurodegenerative disease studies. Its carbamate group also enhances stability, a feature often queried in forums discussing synthetic route optimization.

From a structural-activity relationship (SAR) perspective, the tert-butyl and methyl groups in tert-butyl methyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate contribute to steric hindrance, a property critical for selective binding in enzyme inhibition. This aligns with current searches on fragment-based drug design (FBDD) and allosteric modulators. The compound’s boronate ester functionality is also pivotal for bioconjugation, a technique gaining traction in antibody-drug conjugate (ADC) development.

Environmental and green chemistry considerations are increasingly important to researchers. 1254381-09-3 is notable for its compatibility with water-tolerant reaction conditions, addressing queries about solvent-free synthesis. Its stability under ambient conditions further reduces storage concerns, a practical advantage highlighted in industrial-scale production discussions.

In summary, tert-butyl methyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate (CAS No. 1254381-09-3) bridges multiple cutting-edge research areas, from precision medicine to sustainable chemistry. Its versatility ensures it remains a focal point in both academic and industrial laboratories, answering frequent search queries about next-generation synthetic tools and targeted therapy platforms.